BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Mineral
Liberation Analysis of Chromite-Bearing Rocks

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chromite (Cr2Fe0O4)

Cat. No.: B1603488

This document provides detailed application notes and protocols for the Mineral Liberation
Analysis (MLA) of chromite-bearing rocks. It is intended for researchers, scientists, and
professionals in mineral processing and geology who are involved in the characterization and
beneficiation of chromite ores.

Introduction

Chromite is the primary and most economically important ore of chromium, a versatile metal
essential for various industrial applications, including metallurgical, chemical, and refractory
industries.[1][2][3] The economic viability of chromite ore extraction and processing is heavily
dependent on its mineralogical characteristics. Mineral Liberation Analysis (MLA) is a critical
automated technique that provides quantitative data on key mineral properties, guiding the
optimization of beneficiation processes.

MLA, and the similar Quantitative Evaluation of Minerals by Scanning Electron Microscopy
(QEMSCAN), are automated mineralogy systems that utilize scanning electron microscopes
(SEM) with energy-dispersive X-ray spectrometers (EDS).[4][5] These systems rapidly
generate detailed mineral maps of ore samples, providing crucial data on:

e Modal Mineralogy: The abundance of each mineral in the ore.

o Mineral Liberation: The degree to which valuable mineral particles are freed from the
surrounding gangue minerals.
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e Grain Size Distribution: The size distribution of both chromite and gangue mineral grains.

e Mineral Associations: The spatial relationships between different minerals, which helps in
understanding how they are intergrown.

This information is vital for designing and optimizing comminution (crushing and grinding) and
separation circuits to improve recovery rates and the quality of the final chromite concentrate.

[6]7]

Key Analytical Techniques

A comprehensive characterization of chromite-bearing rocks often involves a combination of
techniques:

o Automated Mineralogy (QEMSCAN/MLA): These are the core techniques for liberation
analysis. They use backscattered electron (BSE) imagery and energy-dispersive X-ray
(EDX) spectra to identify minerals and quantify their textural properties on polished sections
of samples.[4]

» X-Ray Diffraction (XRD): Used for the qualitative and semi-quantitative identification of
mineral phases present in a bulk sample.[1][8] It complements automated mineralogy by
confirming the presence of crystalline phases.

o X-Ray Fluorescence (XRF): Provides bulk chemical analysis of the ore, determining the
overall elemental composition, such as the concentrations of Cr203, FeO, SiO2, Al203, and
MgO.[9][10]

o Electron Probe Microanalysis (EPMA): Offers precise quantitative chemical analysis of
individual mineral grains. This is particularly useful for determining the chemical composition
of chromite spinels and associated silicate minerals.[1][8][9]

Experimental Protocols

Proper sample preparation is crucial for obtaining representative and high-quality MLA data.
[11] The process typically involves multiple stages of crushing, grinding, and screening to
achieve a target particle size distribution for analysis.
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Protocol for Sample Preparation:

Primary Crushing: The initial run-of-mine (ROM) ore is crushed to a manageable size, often
to less than 3mm, using jaw crushers or cone crushers.[2]

Representative Sub-sampling: A representative sample of the crushed ore is obtained using
methods like cone and quartering or a rotary splitter to ensure the analyzed portion
accurately reflects the bulk material.

Grinding/Milling: The subsample is further ground to liberate the chromite grains from the
gangue minerals. This is typically done in stages using a ball mill or rod mill.[2] The target
grind size is a critical parameter and is often determined based on the natural grain size of
the chromite.[12] For many chromite ores, a target grind of P80 (80% passing) of 75 um is
common.[13]

Sieving/Sizing: The ground material is sieved into different size fractions (e.g., -425+300 pum,
-300+212 um).[2] Analyzing multiple size fractions provides a more complete understanding
of the liberation characteristics across different particle sizes.

Mount Preparation:

o Arepresentative subsample from each size fraction is mixed with a graphite filler to ensure
particles are evenly spaced and to prevent density segregation.[11]

o The mixture is then mounted in a resin block (typically 30 mm diameter).[11][13]

o The surface of the block is ground and polished to expose cross-sections of the particles.
A final polish with a fine diamond suspension is necessary to achieve a smooth, scratch-
free surface suitable for SEM analysis.

o The polished block is then carbon-coated to make the surface conductive for electron
microscopy.[4]

The prepared polished sections are analyzed using an automated mineralogy system.

Protocol for QEMSCAN/MLA Analysis:
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o System Calibration: Ensure the SEM and EDS detectors are properly calibrated for accurate
BSE and X-ray measurements.

» Measurement Mode Selection: Select the appropriate measurement mode. Common modes
include:

o BSE Imaging: Used to create a map of the particles based on atomic number contrast.

o Particle Mineral Analysis (PMA) or GXMAP: These modes map the mineralogy of
individual particles.[8][13]

o Field Scan: Analyzes the entire surface of the sample block at a set resolution.[4]

e Instrument Parameters: Set the analytical parameters, which may vary depending on the
specific instrument and sample type. Typical parameters include:

o Accelerating Voltage: 15-25 kV.
o X-ray Spacing/Resolution: A point spacing of 10 um is often used for general analysis.[4]

o Number of Particles: A statistically significant number of particles (e.g., a minimum of
10,000) should be analyzed for each sample to ensure robust results.[13]

» Data Acquisition: The instrument automatically scans the sample, collecting BSE and EDS
data for each measurement point. The system's software then compares the acquired EDS
spectra to a mineral database (Species Identification Protocol or SIP) to identify the mineral
at each point.[4]

The raw data collected by the instrument is processed using specialized software (e.g.,
iDiscover, MLA Dataview) to extract quantitative mineralogical information.[4][13]

Data Processing Steps:

o Mineral Identification Validation: Review the mineral classifications made by the software and
refine them if necessary.

o Data Reporting: Generate reports and data tables for:
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o Modal Mineralogy: Presented as weight percent (wt%) of each mineral.

o Liberation Analysis: Quantifies the proportion of a mineral that is exposed on the surface
of a particle. This is often reported in liberation classes (e.g., 0-10% liberated, 10-20%, ...,
90-100%). A common metric is the percentage of chromite grains that are more than 80%
liberated.[1][9]

o Grain Size Distribution: Reports the size distribution of chromite grains.

o Mineral Association: Details the percentage of chromite grain boundaries in contact with
other minerals (e.g., chromite-pyroxene, chromite-feldspar).

Data Presentation

Quantitative data from MLA studies are best presented in structured tables for clear
comparison and interpretation.

Table 1. Example of Bulk Chemical Composition of a Chromite Ore (XRF Data)[9][10]

Oxide Concentration (wt%)
Cr203 40.5
FeO 26.0
Al203 13.2
MgO 12.1
| SiIO2| 7.5

Table 2: Example of Modal Mineralogy (QEMSCAN/MLA Data)[1][8]
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Mineral Abundance (mass %)
Chromite 35.3
Pyroxene 40.5
Feldspar 18.7
Chlorite <1.0
Quartz <1.0
Talc <1.0
| Mica | <1.0 |

Table 3: Example of Chromite Liberation by Size Fraction[2]

Particle Size Fraction (um) Chromite Liberation (>80% Liberated)

-425 + 300 78%

| -300 + 212 | 95% |

Table 4: Example of Mineral Association Data for Chromite[9]

Associated Mineral Association (%)
Enstatite High

Plagioclase Moderate
Diopside Low

| Phlogopite | Low |

Visualized Workflows and Relationships

Diagrams created using Graphviz help to visualize the experimental workflows and logical
relationships in the analysis of chromite-bearing rocks.
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Caption: General workflow for Mineral Liberation Analysis (MLA) of chromite-bearing rocks.
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Caption: Application of MLA in a chromite beneficiation process workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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